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Compound of Interest

5-Hydroxyindole-3-acetic acid-
13C6

Cat. No. B12053566

Compound Name:

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 5-Hydroxyindole-3-acetic acid-13C6 (5-HIAA-13C6), a stable isotope-labeled
compound crucial for research in neurotransmitter metabolism and drug development. This
document details its fundamental characteristics, provides experimental protocols for its
guantification, and illustrates its role in biological pathways.

Core Physicochemical Properties

5-Hydroxyindole-3-acetic acid-13C6 is the isotopically labeled form of 5-HIAA, the primary
metabolite of serotonin.[1] The incorporation of six carbon-13 atoms into the benzene ring of
the indole structure results in a mass shift of +6, making it an ideal internal standard for mass
spectrometry-based quantification of endogenous 5-HIAA. Its physical and chemical properties
are nearly identical to its unlabeled counterpart, with the key difference being its increased
molecular weight.

Quantitative Data Summary
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The following table summarizes the key physicochemical properties of 5-Hydroxyindole-3-

acetic acid-13C6 and its unlabeled analogue, 5-Hydroxyindole-3-acetic acid (5-HIAA).

Property

5-Hydroxyindole-3-acetic
acid-13C6

5-Hydroxyindole-3-acetic
acid (Unlabeled)

Molecular Formula

13C6CaHoNO3

C10HsNO3[2][3][4]

Molecular Weight 197.14 g/mol [5][6] 191.18 g/mol [2][3][4]
] ) Light red or white to purple
Appearance Powder / Crystalline Solid[3] ) )
crystalline solid[2][3]
Not explicitly stated for labeled; )
] ] o 161-164 °C (with
Melting Point expected to be similar to -
decomposition)[2][7]
unlabeled.
Organic Solvents: ~25 mg/mL
. Soluble in DMSO, Methanol, in DMSO, DMF, and Ethanol.
Solubility

and Ethanol.[3][8]

[3][4] Aqueous Buffer: ~0.1
mg/mL in PBS (pH 7.2).[3][4]

Isotopic Purity

=98 atom % 13C

Not Applicable

Chemical Purity

>98% (CP/HPLC)[6]

>98% (HPLC)

Storage Temperature

-20°C, protected from light, air,

and moisture.[6][9]

-20°C[3][4]

Biological Significance and Metabolic Pathway

5-HIAA is the final product of serotonin metabolism, a critical pathway in neurobiology and the

diagnosis of certain diseases.[10][11] Serotonin is first metabolized by monoamine oxidase

(MAO) to form 5-hydroxyindole-3-acetaldehyde. This intermediate is then oxidized by aldehyde

dehydrogenase (ALDH) to yield 5-HIAA, which is subsequently excreted in the urine.[11][12]

Measuring urinary 5-HIAA levels is a key diagnostic tool for neuroendocrine tumors, particularly

carcinoid tumors that secrete excessive amounts of serotonin.[10][12][13] 5-HIAA-13C6 serves

as a tracer or internal standard for the accurate quantification of these levels in biological

samples.[1]
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Serotonin Metabolism Pathway

Monoamine Oxidase (MAO)

5-Hydroxyindole-
3-acetaldehyde

Aldehyde Dehydrogenase (ALDH)
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LC-MS Quantification Workflow
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(Calibrator, QC, or Unknown)
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(Solid Phase Extraction)

l

LC Separation
(e.g., C18 Column)

l

MS/MS Detection
(SRM Mode)

Data Analysis
(Peak Area Ratio vs. Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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